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Compound of Interest

Compound Name: Sodium trimethylacetate hydrate

Cat. No.: B116614

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling sodium trimethylacetate hydrate, including detailed operational and
disposal plans. Following these procedures will help minimize risks and ensure compliance with
safety regulations.

Key Safety Information

A summary of the key safety data for sodium trimethylacetate hydrate is provided in the table
below. This information is derived from safety data sheets (SDS) and should be consulted
before beginning any work with this chemical.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b116614?utm_src=pdf-interest
https://www.benchchem.com/product/b116614?utm_src=pdf-body
https://www.benchchem.com/product/b116614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Details

GHS Hazard Statements H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Signal Word Warning[2]

Appearance White to almost white crystalline powder[3][4]

Store in a cool, dark, and well-ventilated place in

Storage ) ]

a tightly closed container[3]
Incompatible Materials Oxidizing agents[3]
CAS Number 143174-36-1[1][2][4]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment should be worn when

handling sodium trimethylacetate hydrate.

Equipment Specification

Purpose

Safety glasses with side-

Eye Protection shields or tightly fitting safety
goggles[3][5]

Protects eyes from dust

particles and splashes.

Protective gloves (e.qg., nitrile)

[3]05]

Hand Protection

Prevents skin contact with the

compound.

Body Protection Laboratory coat[3][6]

Protects skin and clothing from

contamination.

Dust respirator (NIOSH-

Respiratory Protection
approved)[2][3]

Recommended when handling
large quantities or when dust

generation is likely.

Operational and Disposal Plans
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Operational Plan: Step-by-Step Handling Procedures

e Preparation:

[e]

Ensure that a safety shower and eye wash station are readily accessible.

o

Work in a well-ventilated area, preferably within a chemical fume hood.

[¢]

Don all required personal protective equipment (PPE) before handling the chemical.

[e]

Inspect gloves for any tears or holes before use[5].

e Handling:

o

Avoid the formation and inhalation of dust[1][5].

[¢]

Avoid contact with skin, eyes, and clothing[3].

[¢]

Weigh and transfer the chemical carefully to minimize dust generation.

[e]

Keep the container tightly closed when not in use[1].

e Post-Handling:
o Wash hands thoroughly with soap and water after handling the chemical[1][5].
o Clean the work area and any equipment used.

o Remove and properly store or dispose of contaminated PPE. Contaminated clothing
should be washed before reuse[1].

Disposal Plan

o Chemical Waste: Dispose of sodium trimethylacetate hydrate and any contaminated
materials as hazardous waste in accordance with local, state, and federal regulations[1]. Do
not mix with other waste[1].

o Container Disposal: Leave the chemical in its original container[1]. Handle uncleaned
containers as you would the product itself[1]. Empty containers should be triple-rinsed with a
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suitable solvent, and the rinsate collected as hazardous waste.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Scenario Procedure

1. Evacuate the immediate area. 2. Wear
appropriate PPE, including respiratory
protection. 3. Cover the spill with an absorbent
) material to prevent dust from becoming
spill airborne. 4. Carefully sweep or scoop the
material into a designated hazardous waste
container[3]. 5. Clean the spill area with a

suitable decontaminating agent.

1. Use a dry chemical, carbon dioxide, water
Ei spray, or alcohol-resistant foam to extinguish the
ire
fire[3][5]. 2. Wear self-contained breathing

apparatus for firefighting if necessary[5].

If Inhaled: Remove the person to fresh air and
keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell[1]. If
on Skin: Take off immediately all contaminated
clothing. Rinse skin with water/shower[1]. If skin
irritation occurs, get medical advice/attention[1].
First Ald If in Eyes: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing[1]. If
eye irritation persists, get medical
advice/attention[1]. If Swallowed: Rinse mouth.
Immediately make the victim drink water (two
glasses at most)[1]. Consult a doctor if feeling

unwell[7].
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Workflow for Handling Sodium Trimethylacetate
Hydrate

The following diagram illustrates the logical workflow for the safe handling of sodium
trimethylacetate hydrate, from initial preparation to final disposal.
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Caption: Logical workflow for the safe handling of sodium trimethylacetate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sigmaaldrich.com [sigmaaldrich.com]
. Sodium trimethylacetate 99 143174-36-1 [sigmaaldrich.com]

. tcichemicals.com [tcichemicals.com]

. chemicalbook.com [chemicalbook.com]

1
2
3
e 4. lookchem.com [lookchem.com]
5
6. quora.com [quora.com]

7

. shepherd.edu [shepherd.edu]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling Sodium
Trimethylacetate Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116614#personal-protective-equipment-for-handling-
sodium-trimethylacetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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